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Compound of Interest

Compound Name: 2-Methylhexanoic acid

Cat. No.: B1204627

Proper disposal of 2-Methylhexanoic acid is critical for ensuring laboratory safety and
environmental protection. As a corrosive and flammable substance, it requires handling and
disposal according to strict protocols. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals to manage 2-Methylhexanoic
acid waste safely and in compliance with regulations.

Immediate Safety and Handling Precautions

Before handling 2-Methylhexanoic acid, it is imperative to be fully aware of its hazards and to
use appropriate personal protective equipment (PPE).

o Hazard Identification: This chemical is classified as hazardous. It is a flammable liquid and is
corrosive, causing severe skin burns and eye damage.[1][2] Inhalation may cause
respiratory irritation.[1]

o Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated area
or a chemical fume hood.[1] Essential PPE includes:

o Eye Protection: Chemical safety goggles and a face shield.
o Hand Protection: Wear appropriate chemical-resistant gloves.[1]

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin
contact.[1]
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» Handling: Keep the chemical away from heat, sparks, and open flames.[1] Use non-sparking
tools and take precautionary measures against static discharge.[1] Do not ingest or breathe
mists or vapors.[1] Ensure eyewash stations and safety showers are readily accessible.[1]

Chemical and Physical Properties

Understanding the properties of 2-Methylhexanoic acid is essential for its safe handling and

storage.
Property Value
CAS Number 4536-23-6[1]
Molecular Formula C7H1402[2]
Molecular Weight 130.19 g/mol [2]
Appearance Colorless to light yellow liquid[2]
Flash Point 57 °C (134.6 °F) - closed cup
Boiling Point 209-210 °C
Density 0.918 g/mL at 25 °C
Hazards Flammable Liquid (Category 3), Skin Corrosion

(Category 1B), Eye Damage (Category 1)[1]

Proper Disposal Protocol

The disposal of 2-Methylhexanoic acid must be managed as hazardous waste.[1] Under no
circumstances should it be disposed of down the sanitary sewer.[3][4] Adherence to institutional
and local regulations is mandatory.

Experimental Methodology for Waste Handling and
Disposal

e Waste Segregation and Collection:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA11290&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11290&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11290&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11290&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1204627?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA11290&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/M0947
https://www.tcichemicals.com/IN/en/p/M0947
https://www.tcichemicals.com/IN/en/p/M0947
https://www.fishersci.com/store/msds?partNumber=AAA11290&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1204627?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA11290&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ehs.washington.edu/system/files/resources/OrganicAcids.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Collect waste 2-Methylhexanoic acid and any materials contaminated with it (e.g., paper
towels, pipette tips) in a designated hazardous waste container.[4]

o Crucially, do not mix this waste stream with other chemicals, especially bases, oxidizing
agents, cyanides, or sulfides, to prevent violent reactions.[1][5][6]

o Container Selection:

o Use a container made of compatible material (e.g., glass or specific types of plastic) that
will not react with the acid.[3][5] The original product container is often the best choice.[3]

o Acids should never be stored in metal containers.[4][5]

o The container must be in good condition, free from leaks, and have a secure, screw-top
cap.[3][5] Do not fill the container beyond 90% capacity to allow for expansion.[5]

» Waste Container Labeling:
o Label the container clearly with a "Hazardous Waste" label as soon as waste is added.[4]

o The label must include the full chemical name: "2-Methylhexanoic Acid".[4] If it is a
mixture, list all components and their approximate percentages.[5]

o Ensure the appropriate hazard pictograms (Corrosive, Flammable) are clearly visible on
the label.[6]

e Temporary Storage:

o Store the sealed waste container in a designated, cool, and well-ventilated satellite
accumulation area.[1][4]

o The storage location must be away from heat sources, sparks, and open flames.[1]

o Store acids in a dedicated acid cabinet and segregate them from bases and other
incompatible chemical classes.[4][5]

o Utilize secondary containment (such as a tub or bucket) to contain potential leaks or spills.

[3]4]
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» Arranging for Final Disposal:

o Dispose of the waste through your institution's Environmental Health & Safety (EHS)
department or a licensed hazardous waste disposal company.[3][4]

o Follow your organization's specific procedures for requesting a chemical waste pickup.[4]

o Waste generators are responsible for ensuring the waste is classified, packaged, and
disposed of in accordance with all local, regional, and national regulations.[1][7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylhexanoic acid.
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Caption: Decision workflow for the disposal of 2-Methylhexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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